Cas no 2246609-75-4 (3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride)

• Product Name: 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride
• CAS No: 2246609-75-4
• CID: 4936799
• Update Time: 2025-06-09

3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride

Additional information on 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride

Introduction to 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride (CAS No. 2246609-75-4)

3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride (CAS No. 2246609-75-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenol moiety and a piperazine ring, making it a versatile candidate for various therapeutic applications.

The chemical structure of 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride consists of a phenolic ring with a fluorine atom at the 3-position and a piperazine group at the 4-position. The presence of the hydrochloride salt form ensures its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations. The fluoro substitution imparts unique electronic and steric properties to the molecule, enhancing its binding affinity to specific receptors and enzymes.

In recent years, there has been a growing interest in the development of compounds with piperazine moieties due to their potential as central nervous system (CNS) modulators. 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride has shown promising activity in preclinical studies, particularly in the context of neurodegenerative diseases and psychiatric disorders. Research has indicated that this compound can modulate serotonin and dopamine receptors, which are key targets for treating conditions such as depression, anxiety, and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the potential of 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride as a lead compound for the development of novel antidepressants. The researchers found that this compound exhibited selective serotonin reuptake inhibition (SSRI) properties, similar to those of established antidepressants like fluoxetine. Additionally, it demonstrated lower side effects compared to traditional SSRIs, making it an attractive candidate for further clinical investigation.

Beyond its potential as an antidepressant, 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride has also shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, San Francisco, found that this compound could protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The protective effects were attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

In addition to its therapeutic applications, 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride has been used as a tool compound in academic research to study receptor-ligand interactions and signaling pathways. Its ability to selectively bind to specific receptors makes it valuable for understanding the molecular mechanisms underlying various physiological processes and diseases.

The synthesis of 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 3-fluoroanisole with piperazine followed by deprotection and subsequent conversion to the hydrochloride salt form. This process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, 3-Fluoro-4-(piperazin-1-yl)phenol hydrochloride (CAS No. 2246609-75-4) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of neurology and psychiatry. Ongoing research continues to explore its full range of applications, paving the way for innovative treatments for various diseases.